Cas no 2097957-11-2 (6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine)

• Product Name: 6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine
• CAS No: 2097957-11-2
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5723392
• PubChem ID: 122238967
• Update Time: 2025-11-06

6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2097957-11-2
• AKOS040811931
• 6-[(2-methoxyphenyl)methyl]-2-methylpyrimidin-4-amine
• starbld0036733
• 6-(2-Methoxybenzyl)-2-methylpyrimidin-4-amine
• F1967-7024
• 4-Pyrimidinamine, 6-[(2-methoxyphenyl)methyl]-2-methyl-
• 6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine

• Inchi： 1S/C13H15N3O/c1-9-15-11(8-13(14)16-9)7-10-5-3-4-6-12(10)17-2/h3-6,8H,7H2,1-2H3,(H2,14,15,16)
• InChI Key： HOOZLBYQSTVNBC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC1C=C(N)N=C(C)N=1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 385.2±32.0 °C(Predicted)
• pka: 6.82±0.50(Predicted)

Additional information on 6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine

6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine: A Comprehensive Overview

The compound CAS No. 2097957-11-2, also known as 6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities and structural versatility. In recent years, advancements in synthetic chemistry have enabled researchers to explore novel derivatives of this compound, unlocking new possibilities for its utilization in fields such as pharmacology, materials science, and catalysis.

The molecular structure of 6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine is characterized by a pyrimidine ring system with substituents at positions 2, 4, and 6. The presence of a methoxyphenyl group at position 6 and a methyl group at position 2 imparts unique electronic and steric properties to the molecule. These features make it an attractive candidate for further modification and functionalization. Recent studies have focused on optimizing the synthesis of this compound to enhance its stability and bioavailability, paving the way for its application in drug development.

In the realm of pharmacology, CAS No. 2097957-11-2 has shown promising results as a potential therapeutic agent. Researchers have investigated its activity against various enzymes and receptors, revealing its potential as an inhibitor or agonist in specific biological pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial in treating conditions such as cancer and inflammatory diseases. The compound's selectivity and efficacy in these assays highlight its potential as a lead compound for drug discovery.

Beyond pharmacology, the compound has also garnered attention in materials science due to its unique electronic properties. The pyrimidine ring system is known for its ability to participate in π-conjugation, making it suitable for applications in organic electronics. Recent research has explored the use of 6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes has further enhanced its appeal in this field.

The synthesis of CAS No. 2097957-11-2 has been a topic of extensive research, with chemists developing innovative methods to improve yield and purity. Traditional approaches often involve multi-step reactions with rigorous purification steps, but recent advancements have introduced more efficient protocols using catalytic systems or microwave-assisted synthesis. These improvements not only reduce production costs but also minimize environmental impact, aligning with current green chemistry principles.

In conclusion, 6-[(2-Methoxyphenyl)methyl]-2-methylpyrimidin-4-amine (CAS No. 2097957-11-2) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing investigations continue to uncover new facets of this molecule's properties and functionalities, its role in shaping future innovations is undeniably significant.